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Compound of Interest

Compound Name: 8-Bromoguanosine-13C,15N2

Cat. No.: B13864622 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 8-Bromoguanosine-¹³C,¹⁵N₂. The following

procedures and recommendations are designed to ensure the safe handling and disposal of

this compound, thereby building a foundation of trust and safety in your laboratory operations.

Chemical Identifier:

Name: 8-Bromoguanosine-¹³C,¹⁵N₂

Synonyms: 2-Amino-8-bromo-6-hydroxypurine riboside-¹³C,¹⁵N₂

CAS Number: 4016-63-1 (for the non-labeled compound)

Hazard Identification: Based on the Safety Data Sheet for the analogous non-labeled

compound, 8-Bromoguanosine may cause skin irritation (H315), serious eye irritation (H319),

and respiratory irritation (H335).[1] It is essential to handle this compound with appropriate

personal protective equipment and engineering controls.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following

table summarizes the recommended PPE for various procedures involving 8-Bromoguanosine-

¹³C,¹⁵N₂.
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Procedure
Required

PPE
Glove Type

Respiratory

Protection

Eye

Protection
Lab Coat

Weighing and

Aliquoting

(Dry Powder)

Standard

PPE +

Respiratory

Protection

Nitrile gloves

N95 or higher

certified

respirator

Safety

glasses with

side shields

or goggles

Standard lab

coat

Solution

Preparation

Standard

PPE
Nitrile gloves

Not required

if handled in

a fume hood

Safety

glasses with

side shields

or goggles

Standard lab

coat

Cell

Culture/In

Vitro Assays

Standard

PPE
Nitrile gloves Not required

Safety

glasses

Standard lab

coat

Spill Cleanup
Enhanced

PPE

Double-

gloved Nitrile

N95 or higher

certified

respirator

Chemical

splash

goggles and

face shield

Chemical-

resistant lab

coat or

disposable

gown

Experimental Protocol: Weighing and Preparing a
Stock Solution
This protocol outlines the steps for safely weighing the solid compound and preparing a stock

solution.

Materials:

8-Bromoguanosine-¹³C,¹⁵N₂ solid

Analytical balance

Weighing paper or boat

Spatula
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Appropriate solvent (e.g., DMSO, water)

Vortex mixer

Calibrated pipettes

Conical tubes or vials

Procedure:

Preparation: Don all required PPE as specified in the table above for "Weighing and

Aliquoting." Ensure the analytical balance is inside a chemical fume hood or a ventilated

balance enclosure to minimize inhalation of the powder.

Taring the Balance: Place a clean weighing paper or boat on the analytical balance and tare

the weight.

Weighing: Carefully transfer the desired amount of 8-Bromoguanosine-¹³C,¹⁵N₂ powder onto

the weighing paper using a clean spatula. Avoid generating dust.[1]

Recording: Record the exact weight of the compound.

Transfer: Carefully transfer the weighed powder into an appropriately labeled conical tube or

vial.

Solvent Addition: In the chemical fume hood, add the calculated volume of the desired

solvent to the tube containing the compound to achieve the target concentration.

Dissolving: Cap the tube securely and vortex until the solid is completely dissolved. Gentle

warming may be required for some solvents, but ensure this is done in a controlled manner.

Storage: Store the stock solution at the recommended temperature, typically -20°C,

protected from light.[1]

Operational Workflow Diagram
The following diagram illustrates the standard workflow for handling 8-Bromoguanosine-

¹³C,¹⁵N₂ from receipt to disposal.
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Receiving and Storage
(Store at -20°C)
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Experimental Use
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Waste Collection
(Segregated Waste Streams)

Disposal
(Follow Institutional Guidelines)
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Caption: Workflow for handling 8-Bromoguanosine-¹³C,¹⁵N₂.

Disposal Plan
Proper disposal of 8-Bromoguanosine-¹³C,¹⁵N₂ and associated waste is critical to ensure

environmental safety and regulatory compliance.

Waste Segregation:

Solid Waste: Collect all contaminated solid waste, including weighing paper, pipette tips,

gloves, and disposable lab coats, in a designated, clearly labeled hazardous waste

container. This waste should be categorized as "halogenated organic solid waste."[2]
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Liquid Waste: Collect all solutions containing 8-Bromoguanosine-¹³C,¹⁵N₂ in a designated,

clearly labeled "halogenated organic liquid waste" container.[2][3] Do not pour this waste

down the drain.[1]

Sharps: Any contaminated sharps, such as needles or razor blades, must be disposed of in a

designated sharps container for hazardous chemical waste.

Isotopically Labeled Waste: Since ¹³C and ¹⁵N are stable, non-radioactive isotopes, the waste is

not considered radioactive.[4] Therefore, no special precautions for radioactivity are required.

The disposal procedure should primarily focus on the chemical hazards of the brominated

compound.

Disposal Procedure:

Collection: All waste must be collected at the point of generation in appropriate, sealed, and

clearly labeled containers.

Labeling: The waste container label must include:

The words "Hazardous Waste"

The full chemical name: "8-Bromoguanosine-¹³C,¹⁵N₂"

The type of waste (e.g., "halogenated organic solid waste")

The primary hazards (e.g., "Irritant")

The date of accumulation

Storage: Store the sealed waste containers in a designated satellite accumulation area

within the laboratory, away from incompatible materials.

Pickup and Disposal: Arrange for the disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) department. They will ensure the waste

is transported to a licensed chemical destruction plant for proper disposal, likely through

incineration.[5][6][7]

Emergency Procedures:
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Spill: In case of a spill, evacuate the area and prevent others from entering. Wearing

appropriate PPE (including respiratory protection for powders), cover the spill with an inert

absorbent material. Collect the absorbed material into a sealed container for hazardous

waste disposal. Ventilate the area and wash the spill site thoroughly.

Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1]

Remove contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing. Seek medical attention.

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing.[1] Seek medical attention if you feel unwell.

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.

By adhering to these guidelines, you can ensure a safe laboratory environment for yourself and

your colleagues when working with 8-Bromoguanosine-¹³C,¹⁵N₂. Always consult your

institution's specific safety protocols and your Safety Data Sheets for the most current and

comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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